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Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

Cat. No.: B027342

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 2-Methoxy-4-nitrophenol, ensuring a secure
laboratory environment.

Chemical Identifier:

e Name: 2-Methoxy-4-nitrophenol
e Synonyms: 4-Nitroguaiacol

e CAS Number: 3251-56-7

Primary Hazards: This substance is an irritant.[1] It is harmful if swallowed and causes skin and
serious eye irritation.[2] It may also cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
exposure. The following table summarizes the recommended PPE for handling 2-Methoxy-4-
nitrophenol.
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PPE Category

Recommendation

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended. Always
inspect gloves for integrity
before use and change them
immediately if contaminated.
Double gloving is a good

practice.[3]

Eye and Face Protection

Safety goggles and face shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4][5] A face
shield should be worn over the
goggles, especially when there

is a risk of splashing.

Body Protection

Chemical-resistant lab coat or

apron

Wear appropriate protective
clothing to prevent skin
exposure.[4] A lab coat made
of a chemical-resistant material
should be worn and fully
buttoned. For larger quantities
or tasks with a higher risk of
splashing, a chemical-resistant
apron over the lab coat is

recommended.

Respiratory Protection

NIOSH-approved respirator

All work with 2-Methoxy-4-
nitrophenol should be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[3] If engineering controls are

not sufficient, use a NIOSH or
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European Standard EN 149
approved respirator.[4][5]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing.[5][6]
[7] If you feel unwell, call a POISON CENTER or
doctor/physician.[5]

Inhalation

Wash the affected area with plenty of soap and
water.[5][6][7] If skin irritation occurs, get

Skin Contact medical advice/attention.[5] Contaminated
clothing should be removed and washed before

reuse.[5]

Rinse cautiously with water for several minutes.
[5][6] Remove contact lenses if present and
Eye Contact easy to do so. Continue rinsing.[5][€] If eye

irritation persists, get medical advice/attention.

[5]

Rinse mouth.[5][6] If you feel unwell, call a
) POISON CENTER or doctor/physician.[5] Never
Ingestion i ) )
give anything by mouth to an unconscious

person.[6]

Operational Plan for Handling 2-Methoxy-4-
nitrophenol

Adherence to strict operational protocols is crucial for minimizing the risk of exposure.

1. Preparation and Engineering Controls:
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e Ventilation: Always handle 2-Methoxy-4-nitrophenol in a properly functioning and certified
chemical fume hood to minimize inhalation exposure.

» Eyewash Station and Safety Shower: Ensure that a fully functional eyewash station and
safety shower are readily accessible in the immediate work area.[5]

o Pre-use Inspection: Before starting any work, ensure all necessary PPE is available and in
good condition. Clear the fume hood of any unnecessary items to ensure proper airflow.

2. Handling the Chemical:

e Wash hands thoroughly after handling.[4][5]

e Avoid contact with eyes, skin, and clothing.[4]

e Minimize dust generation and accumulation.[4]

e Do not eat, drink, or smoke when using this product.[5]
o Keep the container tightly closed when not in use.[4][5]
3. Storage:

o Store in a tightly closed container.[4]

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents and strong bases.[4][5]

o Store in a locked-up location.[5]

Disposal Plan

Proper disposal of 2-Methoxy-4-nitrophenol and its containers is essential to prevent
environmental contamination and ensure safety.

» Waste Disposal: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, regional, and national regulations.[5]
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o Spill Management: In case of a small spill, sweep up or absorb the material and place it into
a suitable clean, dry, closed container for disposal.[4] Avoid generating dusty conditions.[4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 2-Methoxy-4-nitrophenol
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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